![molecular formula C11H11BrO3 B2587922 1-(5-Bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid CAS No. 1260799-75-4](/img/structure/B2587922.png)
1-(5-Bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid
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Overview
Description
“1-(5-Bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid” is an organic compound with the molecular formula C11H11BrO3 and a molecular weight of 271.11 . It appears as a powder at room temperature .
Synthesis Analysis
The synthesis of such compounds typically involves electrophilic halides being transformed into strongly nucleophilic metal derivatives, which then add to carbon dioxide . Oxidative cyclization of Michael adducts of activated methylene compounds with nitroolefins or chalcones can also be used to produce highly functionalized cyclopropanes .Molecular Structure Analysis
The compound has a cyclopropane ring, which is a three-membered carbon ring. Attached to this ring is a carboxylic acid group (-COOH) and a 5-bromo-2-methoxyphenyl group .Chemical Reactions Analysis
Cyclopropane rings, such as the one in this compound, are known to be more reactive than expected due to the bond angles in the ring .Scientific Research Applications
Synthesis and Structural Characterization
Synthesis Approaches and Applications 1-(5-Bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid and its derivatives are integral in the synthesis of various chemical compounds. For instance, the compound was used as a starting material for synthesizing 2-(2-Hydroxyphenyl)cyclopropane-1-carboxylic acid (HCCA), a novel tobacco flavor, through a sequence of chlorine-addition, cyclopropanation reaction, Krapcho decarboxylation, and demethylation, achieving a high total yield of 61% (Lu Xin-y, 2013). Moreover, derivatives of the compound demonstrated significant inhibitory activity against some cancer cell lines, showcasing its potential in medicinal chemistry (J. Lu et al., 2021).
Structural Studies and Complex Formation The structural aspects of such compounds are also of great interest. The reaction of tris(5-bromo-2-methoxyphenyl)antimony with cyclopropanecarboxylic acid yielded a complex, whose structure was confirmed by XRD analysis, indicating the significance of these compounds in forming structurally diverse complexes (V. Sharutin et al., 2012).
Biochemical and Pharmacological Potential
Antimicrobial and Antioxidant Properties Derivatives of this compound exhibited antimicrobial and antioxidant activities, suggesting their potential application in developing new therapeutic agents. Notably, some synthesized compounds showed excellent antibacterial and antifungal properties, as well as profound antioxidant potential, which were further validated through docking studies (K. Raghavendra et al., 2016).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 1-(5-Bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Specific details about how environmental conditions affect this compound are currently unknown .
Properties
IUPAC Name |
1-(5-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO3/c1-15-9-3-2-7(12)6-8(9)11(4-5-11)10(13)14/h2-3,6H,4-5H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTTVBPUFHRGQAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C2(CC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1260799-75-4 |
Source
|
Record name | 1-(5-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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